Cas no 438190-87-5 (1,3-dihydro-6-(trifluoromethyl)-2H-Imidazo[4,5-b]pyridin-2-one)

1,3-dihydro-6-(trifluoromethyl)-2H-Imidazo[4,5-b]pyridin-2-one structure
438190-87-5 structure
Product Name:1,3-dihydro-6-(trifluoromethyl)-2H-Imidazo[4,5-b]pyridin-2-one
CAS No:438190-87-5
MF:C7H4F3N3O
MW:203.121371269226
CID:1112477
PubChem ID:11715391
Update Time:2025-04-20

1,3-dihydro-6-(trifluoromethyl)-2H-Imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-6-(trifluoromethyl)-2H-Imidazo[4,5-b]pyridin-2-one
    • 6-(Trifluoromethyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • 6-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-2(3H)-one
    • SCHEMBL2416332
    • 438190-87-5
    • 6-trifluoromethyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
    • Inchi: 1S/C7H4F3N3O/c8-7(9,10)3-1-4-5(11-2-3)13-6(14)12-4/h1-2H,(H2,11,12,13,14)
    • InChI Key: WJRWBBDJRQDIHQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC2=C(C=1)NC(N2)=O)(F)F

Computed Properties

  • Exact Mass: 203.03064625g/mol
  • Monoisotopic Mass: 203.03064625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54Ų
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